Cas no 931361-51-2 ((1E)-1-(4-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine)

• Product Name: (1E)-1-(4-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine
• CAS No: 931361-51-2
• MF: C₂₄H₁₈FN₃O
• MW: 383.417628765106
• CID: 5429094
• PubChem ID: 46507679
• Update Time: 2025-07-01

(1E)-1-(4-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine Chemical and Physical Properties

Names and Identifiers

• 931361-51-2
• (E)-1-(4-fluorophenyl)-N-(8-methyl-2-phenyl-4H-chromeno[2,3-c]pyrazol-3-yl)methanimine
• (E)-1-(4-FLUOROPHENYL)-N-{8-METHYL-2-PHENYL-2H,4H-CHROMENO[2,3-C]PYRAZOL-3-YL}METHANIMINE
• (1E)-1-(4-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno[2,3-c]pyrazol-3-yl}methanimine
• AKOS001782419
• (E)-N-(4-fluorobenzylidene)-8-methyl-2-phenyl-2,4-dihydrochromeno[2,3-c]pyrazol-3-amine
• F3411-3233
• N-[(4-Fluorophenyl)methylene]-2,4-dihydro-8-methyl-2-phenyl[1]benzopyrano[2,3-c]pyrazol-3-amine
• (1E)-1-(4-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine

• Inchi： 1S/C24H18FN3O/c1-16-6-5-7-18-14-21-23(26-15-17-10-12-19(25)13-11-17)28(20-8-3-2-4-9-20)27-24(21)29-22(16)18/h2-13,15H,14H2,1H3
• InChI Key： CGGCLASRDYIDLA-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(N=CC2=CC=C(F)C=C2)=C2CC3=CC=CC(C)=C3OC2=N1

Computed Properties

• Exact Mass: 383.14339037g/mol
• Monoisotopic Mass: 383.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 39.4Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 595.6±50.0 °C(Predicted)
• pka: 2.53±0.20(Predicted)

Additional information on (1E)-1-(4-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno2,3-cpyrazol-3-yl}methanimine

Chemical Compound CAS No. 931361-51-2: (1E)-1-(4-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno[2,3-c]pyrazol-3-yl}methanimine

The compound with CAS No. 931361-51-2, named as (1E)-1-(4-fluorophenyl)-N-{8-methyl-2-phenyl-2H,4H-chromeno[2,3-c]pyrazol-3-yl}methanimine, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, which are known for their versatile structures and unique chemical properties. The structure of this compound includes a chromeno[2,3-c]pyrazole moiety, which is a fused bicyclic system combining a pyrazole ring with a benzopyran structure. This unique architecture contributes to its stability and reactivity in different chemical environments.

The presence of the 4-fluorophenyl group in the compound introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. Additionally, the methanimine group attached to the chromeno[2,3-c]pyrazole ring adds another layer of complexity to the molecule's structure, potentially enabling it to participate in hydrogen bonding or other non-covalent interactions. These features make this compound a promising candidate for use in drug design and material science.

Recent studies have highlighted the potential of chromeno[2,3-c]pyrazole derivatives as scaffolds for developing bioactive molecules. For instance, research published in 2023 demonstrated that such compounds exhibit significant antioxidant activity, making them potential candidates for combating oxidative stress-related diseases. Furthermore, the methanimine group has been shown to enhance the bioavailability of certain drugs by improving their solubility and permeability across biological membranes.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The synthesis typically begins with the preparation of the chromeno[2,3-c]pyrazole core using a combination of aromatic aldehydes and amino compounds under acidic conditions. Subsequent functionalization steps introduce the 4-fluorophenyl and methanimine groups into the structure, ensuring the desired stereochemistry and regioselectivity.

The application of computational chemistry tools has been instrumental in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have revealed that the chromeno[2,3-c]pyrazole moiety exhibits significant conjugation effects, which stabilize certain reactive intermediates during chemical transformations. This insight has been valuable in optimizing synthetic pathways and predicting the behavior of this compound in different chemical environments.

From an industrial perspective, this compound represents a novel building block for constructing advanced materials with tailored properties. Its ability to form stable complexes with metal ions has been explored in recent studies for applications in catalysis and sensing technologies. For example, researchers have demonstrated that this compound can act as a selective sensor for heavy metal ions such as lead and mercury due to its high affinity for these contaminants.

In conclusion, CAS No. 931361-51-2 represents a cutting-edge organic compound with diverse applications across chemistry and pharmacology. Its unique structure combines several functional groups that confer it with exceptional chemical properties, making it a valuable asset for advancing scientific research and technological innovation.